Cas no 451512-24-6 (N-2-chloro-5-(trifluoromethyl)phenyl-5-{1,4-dioxa-8-azaspiro4.5decane-8-sulfonyl}-2-fluorobenzamide)

• Product Name: N-2-chloro-5-(trifluoromethyl)phenyl-5-{1,4-dioxa-8-azaspiro4.5decane-8-sulfonyl}-2-fluorobenzamide
• CAS No: 451512-24-6
• MF: C₂₁H₁₉ClF₄N₂O₅S
• MW: 522.897577524185
• CID: 6043126
• PubChem ID: 4575006
• Update Time: 2025-10-23

N-2-chloro-5-(trifluoromethyl)phenyl-5-{1,4-dioxa-8-azaspiro4.5decane-8-sulfonyl}-2-fluorobenzamide Chemical and Physical Properties

Names and Identifiers

• N-2-chloro-5-(trifluoromethyl)phenyl-5-{1,4-dioxa-8-azaspiro4.5decane-8-sulfonyl}-2-fluorobenzamide
• 5-((1,4-dioxa-8-azaspiro[4.5]decan-8-yl)sulfonyl)-N-(2-chloro-5-(trifluoromethyl)phenyl)-2-fluorobenzamide
• Benzamide, N-[2-chloro-5-(trifluoromethyl)phenyl]-5-(1,4-dioxa-8-azaspiro[4.5]dec-8-ylsulfonyl)-2-fluoro-
• N-[2-chloro-5-(trifluoromethyl)phenyl]-5-{1,4-dioxa-8-azaspiro[4.5]decane-8-sulfonyl}-2-fluorobenzamide
• SR-01000578497
• 451512-24-6
• 5-(1,4-dioxa-8-azaspiro[4.5]decan-8-ylsulfonyl)-N-(2-chloro-5-(trifluoromethyl)phenyl)-2-fluorobenzamide
• HMS631P13
• F0917-1437
• SR-01000578497-1
• AKOS024602060
• N-[2-chloro-5-(trifluoromethyl)phenyl]-5-(1,4-dioxa-8-azaspiro[4.5]decan-8-ylsulfonyl)-2-fluorobenzamide
• ChemDiv1_015831

• Inchi： 1S/C21H19ClF4N2O5S/c22-16-3-1-13(21(24,25)26)11-18(16)27-19(29)15-12-14(2-4-17(15)23)34(30,31)28-7-5-20(6-8-28)32-9-10-33-20/h1-4,11-12H,5-10H2,(H,27,29)
• InChI Key： HSYBYADBMDQVRK-UHFFFAOYSA-N
• SMILES： C(NC1=CC(C(F)(F)F)=CC=C1Cl)(=O)C1=CC(S(N2CCC3(OCCO3)CC2)(=O)=O)=CC=C1F

Computed Properties

• Exact Mass: 522.0639332g/mol
• Monoisotopic Mass: 522.0639332g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 34
• Rotatable Bond Count: 4
• Complexity: 839
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 93.3Ų

Experimental Properties

• Density: 1.57±0.1 g/cm3(Predicted)
• pka: 10.93±0.70(Predicted)

Additional information on N-2-chloro-5-(trifluoromethyl)phenyl-5-{1,4-dioxa-8-azaspiro4.5decane-8-sulfonyl}-2-fluorobenzamide

N-2-chloro-5-(trifluoromethyl)phenyl-5-{1,4-dioxa-8-azaspiro4.5decane-8-sulfonyl}-2-fluorobenzamide: A Comprehensive Overview

The compound N-2-chloro-5-(trifluoromethyl)phenyl-5-{1,4-dioxa-8-azaspiro4.5decane-8-sulfonyl}-2-fluorobenzamide (CAS No: 451512-24-6) is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its complex structure, which includes a benzamide core, a sulfonyl group attached to a spiro ring system, and multiple halogen substituents that contribute to its unique properties.

Recent advancements in synthetic chemistry have enabled the precise construction of such intricate molecules, allowing researchers to explore their potential in drug discovery and material science. The presence of the trifluoromethyl group and the sulfonyl moiety in the molecule suggests strong electron-withdrawing effects, which can significantly influence the compound's reactivity and stability. These features make it an attractive candidate for applications in catalysis, as well as in the development of new therapeutic agents.

The spiro ring system (1,4-dioxa-8-azaspiro4.5decane) within the molecule adds another layer of complexity to its structure. Spiro compounds are known for their rigid frameworks, which can enhance molecular recognition and binding affinity in biological systems. Recent studies have highlighted the importance of such structural motifs in improving the bioavailability and efficacy of drug candidates.

In terms of synthesis, this compound likely requires a multi-step approach involving advanced coupling reactions and precise control over stereochemistry. The integration of fluorine atoms into the structure further complicates the synthesis process but also enhances the molecule's electronic properties, making it suitable for use in fluorinated pharmaceuticals.

The application of this compound extends beyond traditional pharmaceuticals. Its unique electronic properties make it a promising candidate for use in advanced materials, such as semiconductors and optoelectronic devices. Researchers are actively exploring how such molecules can be incorporated into next-generation technologies to improve performance and efficiency.

In conclusion, N-2-chloro-5-(trifluoromethyl)phenyl-5-{1,4-dioxa-8-azaspiro4.5decane}-8-sulfonyl}-2-fluorobenzamide represents a cutting-edge advancement in organic chemistry. Its complex structure and functional groups position it as a valuable tool in both academic research and industrial applications. As ongoing studies continue to uncover its full potential, this compound is poised to make significant contributions to various fields within the chemical sciences.